Cas no 2016046-11-8 (4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine)

• Product Name: 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine
• CAS No: 2016046-11-8
• MF: C₈H₁₁ClN₂S
• MW: 202.704339265823
• MDL: MFCD34601101
• CID: 5464035
• PubChem ID: 165979919
• Update Time: 2025-11-05

4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidine
• Z2512663454
• 4-chloro-6-methyl-2-[2-(methylsulfanyl)ethyl]pyri midine
• 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine

• MDL： MFCD34601101
• Inchi： 1S/C8H11ClN2S/c1-6-5-7(9)11-8(10-6)3-4-12-2/h5H,3-4H2,1-2H3
• InChI Key： HFYUDPXAXDBACD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(CCSC)N=1

Computed Properties

• Exact Mass: 202.0331472 g/mol
• Monoisotopic Mass: 202.0331472 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1
• Molecular Weight: 202.71

Additional information on 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine

Introduction to 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine (CAS No. 2016046-11-8)

4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine, identified by its CAS number 2016046-11-8, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a chloro substituent at the 4-position and a methyl group at the 6-position, combined with a novel 2-2-(methylsulfanyl)ethyl side chain. These structural elements contribute to its distinct chemical behavior and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrimidine core is a fundamental scaffold in medicinal chemistry, widely recognized for its role in the design of biologically active molecules. Pyrimidines are integral to numerous pharmacophores, particularly in antiviral, anticancer, and antimicrobial agents. The presence of a chloro group enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are crucial for further functionalization. Additionally, the methyl group at the 6-position influences the electronic distribution of the molecule, potentially affecting its binding affinity to biological targets.

The unique feature of 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine is the 2-2-(methylsulfanyl)ethyl side chain, which introduces a sulfur atom into the molecule. Sulfur-containing heterocycles are known for their broad spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The sulfur atom can participate in various chemical interactions, such as hydrogen bonding and metal coordination, which are essential for drug-receptor binding. This structural motif has been explored in recent studies for its potential to enhance drug efficacy and reduce toxicity.

In recent years, there has been growing interest in developing novel pyrimidine derivatives as therapeutic agents. Research has demonstrated that modifications at specific positions on the pyrimidine ring can significantly alter the pharmacological properties of these compounds. For instance, studies have shown that substituents at the 4- and 6-positions can influence the metabolic stability and target specificity of pyrimidine-based drugs. The compound 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine represents an advanced derivative that incorporates these principles into its design.

The synthesis of 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methylsulfanyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methodologies align with contemporary trends in synthetic organic chemistry, emphasizing atom economy and minimal environmental impact.

The biological activity of 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine has been explored in several preclinical studies. Initial research suggests that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. The presence of both electrophilic and nucleophilic centers in its structure allows it to engage in multiple types of chemical interactions with biological molecules. This versatility makes it a valuable candidate for further investigation as a lead compound in drug discovery programs.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structural features make it suitable for exploring new therapeutic avenues in areas such as antiviral and antimicrobial treatments. The sulfur-containing side chain has been identified as a key element in enhancing bioactivity, providing a rationale for its continued study in medicinal chemistry. Collaborative efforts between synthetic chemists and biologists are essential to fully elucidate the pharmacological profile of this derivative.

In conclusion, 4-chloro-6-methyl-2-2-(methylsulfanyl)ethylpyrimidine (CAS No. 2016046-11-8) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new insights into its biological activity and synthetic utility, reinforcing its importance in modern drug development efforts.